Cas no 128087-96-7 (Methyl dihydrojasmonate)
Methyl dihydrojasmonate structure
Product Name:Methyl dihydrojasmonate
CAS No:128087-96-7
MF:C13H22O3
MW:226.311984539032
CID:2354998
Update Time:2023-08-06
Methyl dihydrojasmonate Chemical and Physical Properties
Names and Identifiers
-
- Methyl dihydrojasmonate
- methyl 2-(3-oxo-2-pentylcyclopentyl)acetate
- Hedione
- Kharismal
- Cyclopentaneacetic acid, 3-oxo-2-pentyl-, methyl ester
- Methyl (3-oxo-2-pentylcyclopentyl)acetate
- FEMA No. 3408
- Methyl 3-oxo-2-pentylcyclopentaneacetate
- DIHYDROJASMONIC ACID, METHYL ESTER
- Methyl (2-pentyl-3-oxocyclopentyl)acetate
- Methyl 3-oxo-2-pentyl-cyclopentaneacetate
- KVWWIYGFBYDJQC-UHFFFAOYSA-N
- AK114175
- DSSTox_CID_9325
- DSSTox_RID_78763
- DSSTox_GSID_29325
- 2-Amylcyclopentan-
-
- Inchi: 1S/C13H22O3/c1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h10-11H,3-9H2,1-2H3
- InChI Key: KVWWIYGFBYDJQC-UHFFFAOYSA-N
- SMILES: O=C1CCC(CC(=O)OC)C1CCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 248
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4
Methyl dihydrojasmonate Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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